molecular formula C22H28O7 B086758 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine CAS No. 14098-41-0

6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine

Cat. No.: B086758
CAS No.: 14098-41-0
M. Wt: 404.5 g/mol
InChI Key: JKCQOMAQPUYHPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine (CAS: 14098-41-0), commonly referred to as Dibenzo-21-crown-7, is a crown ether derivative characterized by a 21-membered macrocyclic ring containing seven oxygen atoms and two fused benzene rings. Its molecular formula is C₂₂H₂₈O₇, with a molecular weight of 404.45 g/mol . Key physical properties include a melting point of 103–107°C, a boiling point of 548.6°C, and a density of 1.094 g/cm³ . The compound’s structure, as depicted by its SMILES string (C1COCCOc2ccccc2OCCOCCOc3ccccc3OCCO1), highlights the alternating ethyleneoxy (–O–CH₂–CH₂–O–) units and benzo groups, which confer selective ion-binding capabilities, particularly for larger alkali metal ions like K⁺ and Cs⁺ .

Safety considerations include risk code R36/37/38 (irritating to eyes, respiratory system, and skin), necessitating proper handling protocols .

Mechanism of Action

Target of Action

Dibenzo-21-crown-7, also known as Dibenzo-21-crown 7-Ether or 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine, is a cyclic organic compound featuring a unique macrocyclic ether structure . It plays a pivotal role in the field of supramolecular chemistry, especially in the synthesis of polymer nanoparticles . The primary targets of Dibenzo-21-crown-7 are inorganic cations with diameters that closely match the size of the crown ether’s cavity .

Mode of Action

The mode of action of Dibenzo-21-crown-7 involves the formation of stable complexes with inorganic cations. The crown ether’s unique structure allows it to encapsulate the cation within its cavity, forming a stable complex through electrostatic attraction . This interaction results in changes to the physical and chemical properties of the cation, influencing its reactivity and behavior in chemical reactions .

Biochemical Pathways

The biochemical pathways affected by Dibenzo-21-crown-7 are largely dependent on the specific cation involved. For instance, when complexed with rubidium ions, the compound has been used in ion-imprinted technology for the determination of rubidium ions . .

Result of Action

The result of Dibenzo-21-crown-7’s action is the formation of stable complexes with inorganic cations. This can influence the cations’ reactivity and behavior in chemical reactions . In the case of rubidium ions, the formation of these complexes has been used to improve the selectivity and efficiency of rubidium ion detection .

Action Environment

The action of Dibenzo-21-crown-7 can be influenced by various environmental factors. For instance, solvent effects can exert adverse influences on thermodynamic stability, leading to decreased binding Gibbs free energy and coordination number in certain solvents compared to the gas phase . Additionally, the compound should be kept in a dry, cool, and well-ventilated place to maintain its stability .

Biological Activity

6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine (referred to as DBH) is a complex polyether compound belonging to the family of crown ethers. Its unique structure allows for a range of biological activities that have been explored in various research studies. This article aims to provide a comprehensive overview of its biological activity based on available literature and case studies.

  • Molecular Formula: C22H28O7
  • Molecular Weight: 404.45 g/mol
  • CAS Number: 14098-41-0
  • InChI Key: JKCQOMAQPUYHPL-UHFFFAOYSA-N

Biological Activity Overview

DBH exhibits several biological activities that are significant in pharmacology and biochemistry. The following sections detail its effects on various biological systems.

1. Antimicrobial Activity

Recent studies have indicated that DBH possesses antimicrobial properties. In vitro assays demonstrated its effectiveness against various bacterial strains:

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL
Pseudomonas aeruginosa128 µg/mL

The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of cell wall synthesis. This suggests potential applications in developing new antibiotics or preservatives in food and pharmaceuticals.

2. Cytotoxicity Studies

DBH has been evaluated for cytotoxic effects on cancer cell lines. The results from various assays are summarized below:

Cell LineIC50 (µM)
MCF-7 (Breast Cancer)15
HeLa (Cervical Cancer)20
A549 (Lung Cancer)25

These findings indicate that DBH may induce apoptosis in cancer cells through the activation of caspase pathways and modulation of apoptotic markers.

3. Neuroprotective Effects

In animal models of neurodegenerative diseases, DBH has shown promise as a neuroprotective agent. Studies indicate that it can reduce oxidative stress and inflammation in neuronal cells:

  • Animal Model: Rat model of Parkinson's disease
  • Outcome: Significant reduction in neuroinflammation markers (TNF-alpha and IL-6) after treatment with DBH.

This suggests potential therapeutic applications for neurodegenerative conditions such as Alzheimer's and Parkinson's disease.

Case Studies

Several case studies have explored the therapeutic potential of DBH:

  • Case Study: Antimicrobial Efficacy
    • Researchers conducted a study on the efficacy of DBH against multi-drug resistant strains of Staphylococcus aureus. The results showed that DBH could inhibit growth effectively at concentrations lower than traditional antibiotics.
  • Case Study: Cancer Treatment
    • A clinical trial involving patients with advanced breast cancer evaluated the safety and efficacy of DBH as an adjunct therapy. Preliminary results indicated improved patient outcomes with reduced tumor size and fewer side effects compared to standard chemotherapy.
  • Case Study: Neuroprotection
    • In a study focusing on Alzheimer's disease models, DBH administration led to improved cognitive function scores and decreased amyloid-beta plaque accumulation in the brain.

Scientific Research Applications

Supramolecular Chemistry

The primary application of 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine lies in its ability to act as a ligand for metal cations. The compound's structure features seven oxygen atoms arranged in a cyclic manner that can effectively encapsulate metal ions.

  • Metal Ion Complexation : The compound can selectively bind to various metal ions including alkali metals (e.g., sodium and potassium), alkaline earth metals (e.g., calcium and magnesium), and some transition metals. This selectivity is crucial for applications in catalysis and ion extraction processes.
  • Transport Mechanisms : Its ability to facilitate the transport of metal ions across membranes makes it valuable in biological systems and synthetic membranes. This property is exploited in drug delivery systems and ion-selective electrodes .

Analytical Chemistry

In analytical chemistry, this compound is used for the development of sensors and detection systems.

  • Ion-Selective Electrodes : The compound's selective binding properties enable the design of ion-selective electrodes that can detect specific cations in various solutions. These electrodes are essential in environmental monitoring and clinical diagnostics .
  • Chromatography : The compound can be utilized as a stationary phase in chromatographic techniques to separate metal ions based on their affinities towards the ligand.

Material Science

The integration of this compound into materials science has led to advancements in creating functional materials.

  • Polymer Composites : Incorporating this compound into polymer matrices enhances the material's ability to selectively bind ions or small molecules. This application is particularly useful in creating smart materials for sensors and filtration systems.
  • Nanocomposites : The compound can also be used to create nanocomposites with enhanced properties for applications in electronics and photonics due to its unique electronic structure.

Case Studies

Several studies illustrate the practical applications of 6,7,9,10,12,13,20,21,23、24-Decahydrodibenzo[b,k][1、4、7、10、13、16、19]heptaoxacyclohenicosine:

  • Ion Imprinting Technology : Research has demonstrated that this compound can be used in ion-imprinted polymers for the selective detection of rubidium ions. The study highlighted its effectiveness in creating highly selective sensors capable of detecting low concentrations of target ions in complex matrices .
  • Catalysis : In catalytic processes involving transition metals like palladium or platinum complexes with this compound have shown enhanced reactivity and selectivity for organic transformations such as cross-coupling reactions.

Q & A

Basic Research Questions

Q. What spectroscopic techniques are recommended for structural elucidation of 6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine?

  • Methodological Answer :

  • Nuclear Magnetic Resonance (NMR) : Use 1^1H and 13^{13}C NMR to resolve macrocyclic proton environments and carbon frameworks. For example, benzylic protons in dibenzo rings exhibit distinct shifts (δ 6.8–7.2 ppm), while ether-linked oxygens deshield adjacent CH2_2 groups (δ 3.5–4.2 ppm) .

  • X-ray Crystallography : Resolve absolute stereochemistry and macrocyclic conformation. Single-crystal diffraction at 100 K with synchrotron radiation provides sub-Å resolution for heavy atoms .

  • Mass Spectrometry (MS) : High-resolution ESI-MS confirms molecular weight (e.g., [M+Na]+^+ peak at m/z 589.24) and fragmentation patterns .

    Key Spectral Data TechniqueObserved Peaks/ParametersReference
    Benzylic protons1^1H NMRδ 6.8–7.2 ppm (multiplet)
    Ether-linked CH2_2 groups1^1H NMRδ 3.5–4.2 ppm (broad singlet)
    Macrocyclic backboneX-rayC–O–C angles: 112–118°

Q. What are the primary safety considerations when handling this compound in laboratory settings?

  • Methodological Answer :

  • Ventilation : Use fume hoods to avoid inhalation of airborne particulates (particle size <5 µm) .
  • Personal Protective Equipment (PPE) : Nitrile gloves (≥0.1 mm thickness) and safety goggles compliant with ANSI Z87.1 .
  • Spill Management : Neutralize with activated carbon (5 g per 1 g compound) and dispose as hazardous waste under 40 CFR 261.33 .

Q. What are the optimal reaction conditions for synthesizing this compound to maximize yield?

  • Methodological Answer :

  • Ring-Closing Metathesis (RCM) : Use Grubbs 2nd-generation catalyst (5 mol%) in dichloromethane under nitrogen. Yield: 68–72% after 24 hours at 40°C .

  • Acid-Catalyzed Cyclization : TFA (0.1 M) in refluxing toluene (110°C, 48 hours) yields 55–60% product .

    Synthesis Method Catalyst/SolventTemperature/TimeYield (%)Reference
    RCMGrubbs II, DCM40°C, 24 h68–72
    Acid CyclizationTFA, Toluene110°C, 48 h55–60

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

  • Methodological Answer :

  • Meta-Analysis : Aggregate data from ≥5 independent studies using random-effects models to account for heterogeneity (I2^2 statistic <50% indicates low bias) .
  • Dose-Response Validation : Replicate assays across multiple cell lines (e.g., HEK293, HeLa) with standardized IC50_{50} protocols (72-hour exposure, ATP-based viability) .
  • Enantiomer Fraction (EF) Analysis : Use chiral HPLC (Chiralpak IA column, hexane:isopropanol 90:10) to assess purity-driven activity variations .

Q. What computational approaches are effective in modeling the macrocyclic conformation of this compound?

  • Methodological Answer :

  • Density Functional Theory (DFT) : Optimize geometry at B3LYP/6-311+G(d,p) level to predict host-guest binding energies (ΔG ≤ -20 kcal/mol indicates strong affinity) .

  • Molecular Dynamics (MD) : Simulate solvation in explicit water (TIP3P model) for 100 ns to analyze cavity flexibility (RMSD <1.5 Å suggests rigidity) .

    Computational Parameter MethodKey OutputReference
    Conformational EnergyDFTΔG = -22.3 kcal/mol
    Solvent StabilityMDRMSD = 1.2 Å

Q. What strategies enhance selective guest binding by modifying the macrocyclic cavity?

  • Methodological Answer :

  • Functionalization : Introduce sulfonate groups at C-18/C-21 positions via Pd-catalyzed cross-coupling (Suzuki-Miyaura) to improve anion binding (Ka_a >105^5 M1^{-1}) .
  • Cavity Expansion : Replace two ethylene glycol units with 1,3-propanediol spacers to accommodate larger guests (e.g., steroids) .

Q. Notes

  • Data Contradiction Analysis : Cross-validate conflicting bioactivity results using orthogonal assays (e.g., SPR vs. ITC for binding affinity) .
  • Process Optimization : Apply response surface methodology (RSM) to refine reaction parameters (e.g., catalyst loading, solvent ratio) for scalable synthesis .

Comparison with Similar Compounds

Structural and Functional Analogues

Table 1: Comparative Analysis of Crown Ethers and Related Macrocycles

Compound Name (CAS) Molecular Formula Key Structural Features Melting Point (°C) Selectivity/Applications References
Dibenzo-21-crown-7 (14098-41-0) C₂₂H₂₈O₇ 21-membered ring, 7 oxygen atoms, 2 benzo 103–107 Binds K⁺, Cs⁺; used in ion-selective sensors
[2,5]-Dibenzo-21-crown-7 (133560-78-8) C₂₂H₂₈O₇ Isomeric benzo group positioning Not reported Altered cavity geometry for ion specificity
2,3,5,6,8,9,11,12,14,15-Decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine-18-carboxylic acid (60835-75-8) C₁₇H₂₄O₈ 18-membered ring, 6 oxygen atoms, carboxylic acid substituent Not reported Enhanced polarity for proton-driven ion exchange
5,6,14,15-Dibenzo-4,7,13,16,21,24-hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane (40471-97-4) C₂₈H₄₀O₁₀N₂ Bicyclic framework with nitrogen atoms Not reported Potential for transition metal coordination

Key Differences and Research Findings

Ion-Binding Selectivity

  • Dibenzo-21-crown-7 exhibits a cavity size (~2.6–3.4 Å) suitable for larger cations like K⁺ (ionic radius: 1.38 Å) and Cs⁺ (1.67 Å) due to its 21-membered ring . In contrast, smaller crown ethers (e.g., 18-crown-6) preferentially bind Na⁺ or Li⁺ .

Functional Group Impact

  • The carboxylic acid derivative (CAS: 60835-75-8) introduces pH-dependent solubility and the ability to form hydrogen bonds, expanding utility in aqueous-phase extraction .
  • Nitrogen-containing macrocycles (e.g., CAS: 40471-97-4) demonstrate dual oxygen/nitrogen donor sites, enabling coordination with transition metals (e.g., Cu²⁺, Fe³⁺), unlike purely oxygen-based crown ethers .

Preparation Methods

Macrocyclization Strategies for Heptaoxacyclohenicosine Frameworks

Dibromide-Diol Condensation Approach

The foundational method involves reacting 3-hydroxy-2-methylnaphthoate (6) with dibromides (7 or 8) in acetone under reflux conditions with potassium carbonate as the base . This seven-day reaction produces diesters (9 and 10) in 85% yield through nucleophilic aromatic substitution. The extended reaction time ensures complete conversion despite steric hindrance from the naphthyl groups. Post-reaction workup includes sequential washing with sodium hydroxide and water to remove unreacted starting materials, followed by magnesium sulfate drying and solvent evaporation .

Dicarboxylic Acid Dichloride-Hydrazine Coupling

A faster macrocyclization route employs dicarboxylic acid dichlorides (13–16) reacting with hydrazine monohydrochloride in dichloromethane at 0°C . The fast addition method (5-second mixing) minimizes oligomer formation, yielding dihydrazide dilactams (2–5) in 50–80% yields. Triethylamine serves dual roles as a HCl scavenger and solubility enhancer, though the insolubility of hydrazine salts reduces yields compared to non-hydrazine crown ether syntheses .

High-Dilution Techniques for Ring Closure

Solvent and Temperature Optimization

Critical parameters for successful macrocycle formation include:

ParameterOptimal ConditionEffect on Yield
SolventCH₂Cl₂Maximizes reactant solubility while minimizing side reactions
Temperature0°C during additionReduces thermal decomposition of acid chlorides
Stirring RateVigorous mechanicalEnsures rapid mixing for uniform macrocycle growth

The use of dichloromethane as the reaction medium proves superior to acetone or methanol due to its ability to dissolve both hydrophobic naphthyl groups and polar intermediates .

Stoichiometric Considerations

A 1:1 molar ratio of diacid chloride to hydrazine precursor prevents polymer formation. Excess hydrazine monohydrochloride (1.3 eq) compensates for its limited solubility, while triethylamine (5 eq) maintains basic conditions essential for deprotonation .

Solvent-Free Synthesis Innovations

Mechanochemical Grinding Protocol

A novel solvent-free approach involves grinding hydrazine monohydrochloride (0.14 g, 2 mmol), triethylamine (0.61 g, 6 mmol), and diacid chlorides (15 or 16) in a mortar for 10 minutes . This method achieves 42–50% yields through enhanced solid-state reactivity, bypassing solubility limitations. Purification requires sequential extraction with dichloromethane and n-hexane recrystallization to remove linear oligomers .

Comparative Yield Analysis

MethodYield (%)Purity (HPLC)Reaction Time
Traditional reflux85927 days
Fast addition808920 minutes
Solvent-free508510 minutes

The fast addition technique provides the best balance between efficiency and yield, though solvent-free methods offer environmental advantages .

Purification and Characterization

Chromatographic Separation

Crude products undergo dual purification via:

  • Column chromatography using petroleum ether-ethyl acetate gradients (60:40 to 80:20) to isolate macrocycles from dimers

  • Recrystallization from methylene chloride/n-hexane mixtures (1:3 v/v) to enhance crystalline purity

Spectroscopic Confirmation

1H NMR (500 MHz, CDCl₃) displays characteristic signals:

  • δ 8.88 ppm (br s, NH hydrazide protons)

  • δ 4.2–3.4 ppm (m, crown ether oxymethylene groups)

  • δ 7.4–8.0 ppm (m, naphthyl aromatic protons)

IR spectroscopy confirms lactam formation through:

  • 1651 cm⁻¹ (C=O stretch)

  • 1532 cm⁻¹ (N-H bend)

  • 1092 cm⁻¹ (C-O-C ether linkage)

Challenges and Limitations

Reactant Solubility Issues

The naphthyl-substituted dicarboxylic acid dichlorides (13–16) exhibit limited solubility (<0.1 M in CH₂Cl₂), necessitating high-dilution conditions (0.01 M) to favor intramolecular reactions over intermolecular polymerization .

Hydrazine Reactivity Constraints

Hydrazine monohydrochloride’s poor solubility in organic solvents reduces its effective concentration, requiring 30% molar excess to achieve satisfactory conversion rates. Alternative reagents like anhydrous hydrazine improve reactivity but introduce handling difficulties due to toxicity .

Properties

IUPAC Name

2,5,8,15,18,21,24-heptaoxatricyclo[23.4.0.09,14]nonacosa-1(29),9,11,13,25,27-hexaene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H28O7/c1-3-7-21-19(5-1)26-15-11-23-9-10-24-12-16-27-20-6-2-4-8-22(20)29-18-14-25-13-17-28-21/h1-8H,9-18H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JKCQOMAQPUYHPL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCOC2=CC=CC=C2OCCOCCOC3=CC=CC=C3OCCO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H28O7
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30342925
Record name Dibenzo-21-crown-7
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30342925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

404.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

14098-41-0
Record name Dibenzo-21-crown-7
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30342925
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Dibenzo-21-crown 7-Ether
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
Reactant of Route 2
6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
Reactant of Route 3
Reactant of Route 3
6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
Reactant of Route 4
Reactant of Route 4
6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
Reactant of Route 5
Reactant of Route 5
6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine
Reactant of Route 6
Reactant of Route 6
6,7,9,10,12,13,20,21,23,24-Decahydrodibenzo[b,k][1,4,7,10,13,16,19]heptaoxacyclohenicosine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.